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Compound of Interest

Ethyl 3-(pyridin-2-
Compound Name:
ylamino)propanoate

Cat. No. 8119372

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Ethyl 3-(pyridin-2-
ylamino)propanoate, a key intermediate in the synthesis of active pharmaceutical ingredients
(APIs), most notably the direct thrombin inhibitor, Dabigatran Etexilate. This document outlines
its chemical properties, synthesis protocols, and applications in drug development.

Introduction

Ethyl 3-(pyridin-2-ylamino)propanoate (CAS No. 103041-38-9) is a crucial building block in
medicinal chemistry.[1] Its molecular structure is specifically designed for chemical reactivity
that makes it an ideal precursor for various pharmaceutical compounds.[1] The primary
application of this intermediate is in the synthesis of Dabigatran Etexilate, an oral anticoagulant
that has become a significant alternative to warfarin.[2][3] The efficient and high-purity
synthesis of Ethyl 3-(pyridin-2-ylamino)propanoate is therefore a critical step in the
manufacturing of this important therapeutic agent.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 3-(pyridin-2-ylamino)propanoate
is presented in Table 1.
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Property Value Reference
CAS Number 103041-38-9 [4][5]
Molecular Formula C10H14N202 [41[5]
Molecular Weight 194.23 g/mol [41[6]

White to off-white solid/powder,

Appearance sometimes as white flaky [4107]
crystals.

Melting Point 48-55 °C [71[8]

Boiling Point 125 °C at 0.2 mmHg [41[8]

Purity (typical) > 97% (GC/HPLC) [7]

Sealed in a dry place at room
Storage temperature or under [71[9]

refrigeration.

Synthesis of Ethyl 3-(pyridin-2-ylamino)propanoate

The most common and efficient synthesis of Ethyl 3-(pyridin-2-ylamino)propanoate involves
the reaction of 2-aminopyridine with ethyl acrylate.[1][2] This one-step synthesis is
advantageous due to the availability and low cost of the starting materials, as well as its
straightforward procedure.[2]

A generalized reaction scheme is as follows:

Caption: Synthesis Workflow for Ethyl 3-(pyridin-2-ylamino)propanoate.

Conclusion

Ethyl 3-(pyridin-2-ylamino)propanoate is a fundamentally important intermediate for the
pharmaceutical industry, particularly in the production of the anticoagulant Dabigatran Etexilate.
The synthesis protocol outlined provides a reliable and high-yielding method for its preparation.
Understanding the properties and synthesis of this compound is essential for researchers and
professionals involved in the development and manufacturing of this class of therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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